Cas no 106697-31-8 (Cyclohexanone, 3-benzoyl-3-methyl-)
106697-31-8 structure
Product Name:Cyclohexanone, 3-benzoyl-3-methyl-
CAS No:106697-31-8
MF:C14H16O2
MW:216.275644302368
CID:1176223
PubChem ID:13740512
Update Time:2025-04-20
Cyclohexanone, 3-benzoyl-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 3-benzoyl-3-methyl-
- 3-benzoyl-3-methylcyclohexan-1-one
- DTXSID30548122
- 3-benzoyl-3-methylcyclohexanone
- AKOS015906804
- 106697-31-8
-
- Inchi: 1S/C14H16O2/c1-14(9-5-8-12(15)10-14)13(16)11-6-3-2-4-7-11/h2-4,6-7H,5,8-10H2,1H3
- InChI Key: AARDFOVXUOJIQZ-UHFFFAOYSA-N
- SMILES: O=C1CCCC(C(C2C=CC=CC=2)=O)(C)C1
Computed Properties
- Exact Mass: 216.11508
- Monoisotopic Mass: 216.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Cyclohexanone, 3-benzoyl-3-methyl- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
106697-31-8 (Cyclohexanone, 3-benzoyl-3-methyl-) Related Products
- 712-50-5(cyclohexyl(phenyl)methanone)
- 3481-02-5(Cyclopropyl phenyl ketone)
- 938-16-9(2,2-Dimethylpropiophenone)
- 5407-98-7(Cyclobutyl phenyl ketone)
- 5422-88-8(Cyclopentyl phenyl ketone)
- 1671-77-8(4’-Methylvalerophenone)
- 38675-79-5(4-tert-butylphenyl cyclopropyl ketone)
- 37593-03-6(4'-Heptylacetophenone)
- 37593-05-8(4-n-Nonylacetophenone)
- 16819-79-7(2-Methyl-1-phenylbutan-1-one)
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